Cas no 2228252-85-3 (3-tert-butyl-4-(oxiran-2-yl)-1H-pyrazole)

• Product Name: 3-tert-butyl-4-(oxiran-2-yl)-1H-pyrazole
• CAS No: 2228252-85-3
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 6292634
• PubChem ID: 165974396
• Update Time: 2025-05-24

3-tert-butyl-4-(oxiran-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-tert-butyl-4-(oxiran-2-yl)-1H-pyrazole
• EN300-1780597
• 2228252-85-3

• Inchi： 1S/C9H14N2O/c1-9(2,3)8-6(4-10-11-8)7-5-12-7/h4,7H,5H2,1-3H3,(H,10,11)
• InChI Key： NWCKJRULJNKFIB-UHFFFAOYSA-N
• SMILES： O1CC1C1C=NNC=1C(C)(C)C

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.2Ų

Additional information on 3-tert-butyl-4-(oxiran-2-yl)-1H-pyrazole

Comprehensive Overview of 3-tert-butyl-4-(oxiran-2-yl)-1H-pyrazole (CAS No. 2228252-85-3)

In the realm of organic chemistry, 3-tert-butyl-4-(oxiran-2-yl)-1H-pyrazole (CAS No. 2228252-85-3) stands out as a versatile compound with significant potential in pharmaceutical and agrochemical research. This molecule combines a pyrazole core with an epoxide (oxirane) functional group, making it a valuable intermediate for synthesizing more complex structures. Researchers are increasingly interested in its applications due to its unique reactivity and potential to form derivatives with enhanced biological activity.

The compound's tert-butyl group contributes to its steric hindrance, which can influence its binding affinity in drug discovery. Meanwhile, the oxiran-2-yl moiety offers opportunities for ring-opening reactions, a hotspot in modern synthetic chemistry. Recent studies highlight its role in developing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics amid rising antibiotic resistance.

From an industrial perspective, 3-tert-butyl-4-(oxiran-2-yl)-1H-pyrazole is gaining traction as a building block for crop protection chemicals. Its structural features align with trends in sustainable agriculture, where low-toxicity, high-efficiency compounds are prioritized. Searches for "epoxide derivatives in agrochemistry" or "pyrazole-based drug candidates" reflect its relevance in these fields.

Analytical techniques like NMR spectroscopy and HPLC-MS are critical for characterizing this compound, ensuring purity for research applications. Discussions on platforms like ResearchGate often focus on its synthetic routes, with users querying "optimized synthesis of 3-tert-butyl-4-(oxiran-2-yl)-1H-pyrazole." Such queries underscore the need for reproducible protocols to support broader adoption.

Environmental and safety profiles are also key considerations. While not classified as hazardous, proper handling of epoxide-containing compounds remains a frequent topic in lab safety forums. The compound's stability under various pH conditions is another area of interest, particularly for formulators exploring its use in controlled-release formulations.

In summary, 3-tert-butyl-4-(oxiran-2-yl)-1H-pyrazole exemplifies the intersection of innovation and practicality in chemical research. Its dual utility in life sciences and material development positions it as a compound to watch, especially as interdisciplinary approaches dominate modern science.